Cas no 21082-33-7 (Orcinol glucoside)

• Product Name: Orcinol glucoside
• CAS No: 21082-33-7
• MF: C₁₃H₁₈O₇
• MW: 286.277824878693
• MDL: MFCD06794970
• CID: 277895
• PubChem ID: 354335731
• Update Time: 2025-11-02

Orcinol glucoside Chemical and Physical Properties

Names and Identifiers

• (3R,4S,5S,6R)-2-(3-Hydroxy-5-methylphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• Orcinol glucoside
• Sakakin
• Orcinol glucosid
• Scandium
• 3-Hydroxy-5-methylphenyl β-D-Glucopyranoside
• 1-O-beta-D-Glucosylorcinol
• beta-D-Glucopyranoside 3-hydroxy-5-methylphenyl
• Orcinol beta-D-glucopyranoside
• Orcinol beta-D-glucoside
• Orcinol-3-O-beta-D-glycopyranoside
• [ "Orcinol glucoside" ]
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-6-(3-hydroxy-5-methylphenoxy)oxane-3,4,5-triol
• orcinol-O-beta-d-glucopyranoside
• Sakakin, >=95% (LC/MS-ELSD)
• N2261
• beta-D-Glucopyranoside, 3-hydroxy-5-methylphenyl
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(3-hydroxy-5-methylphenoxy)oxane-3,4,5-triol
• (2R,3S,4S,5R)-2-(hydroxymethyl)-6-(3-hydroxy-5-methylphenoxy)oxane-3,4,5-triol
• s3828
• 21082-33-7
• AKOS016003303
• CCG-267334
• A879264
• AC-34808
• SCHEMBL17926358
• BS-16483
• 3-Hydroxy-5-methylphenyl D-glucopyranoside
• HMS3885O06
• DTXSID40743247
• Orcinol-glucosid
• ORCINOLGLUCOSIDE
• NCGC00384645-01_C13H18O7_3-Hydroxy-5-methylphenyl beta-D-glucopyranoside
• AKOS037514763
• SCHEMBL2997824
• CHEMBL2425246
• MFCD06794970
• HY-N0008
• NCGC00384645-01
• CHEBI:182737
• CS-0007089
• FT-0771092
• 2-(hydroxymethyl)-6-(3-hydroxy-5-methylphenoxy)oxane-3,4,5-triol
• HMS3336J17
• SCHEMBL13244496
• AKOS032948493
• (-)-Orcinol-3-O-beta-D-glycopyranoside
• 1-O-?-D-Glucosylorcinol
• DA-67380

• MDL： MFCD06794970
• Inchi： 1S/C13H18O7/c1-6-2-7(15)4-8(3-6)19-13-12(18)11(17)10(16)9(5-14)20-13/h2-4,9-18H,5H2,1H3/t9-,10-,11+,12-,13?/m1/s1
• InChI Key： YTXIGTCAQNODGD-HENWMNBSSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 286.10500
• Monoisotopic Mass: 286.10525291 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 120
• Molecular Weight: 286.28

Experimental Properties

• Color/Form: Powder
• Density: 1.497
• Melting Point: 132°C(lit.)
• Boiling Point: 570.6±50.0 °C at 760 mmHg
• Flash Point: 298.9±30.1 °C
• PSA: 119.61000
• LogP: -1.12070

Orcinol glucoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Orcinol glucoside

Exploring the Potential of Orcinol glucoside (CAS No. 21082-33-7): A Comprehensive Overview

Orcinol glucoside (CAS No. 21082-33-7) is a naturally occurring phenolic compound that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound, also known as orcinol-β-D-glucopyranoside, is a glycoside derivative of orcinol, where a glucose molecule is attached to the phenolic hydroxyl group. The unique structural features of Orcinol glucoside contribute to its wide range of pharmacological properties, making it a subject of interest for researchers in the fields of medicine, cosmetics, and functional foods.

The chemical structure of Orcinol glucoside consists of a benzene ring with two hydroxyl groups (a dihydroxybenzene) and a glucose moiety. This configuration is responsible for its antioxidant, anti-inflammatory, and antimicrobial properties. In recent years, the demand for natural compounds with health benefits has surged, and Orcinol glucoside fits perfectly into this trend. Consumers are increasingly searching for terms like "natural antioxidants", "plant-derived bioactive compounds", and "skin health ingredients", all of which are relevant to this compound.

One of the most notable applications of Orcinol glucoside is in the cosmetic industry. With the rising popularity of clean beauty and natural skincare, this compound has been studied for its potential to protect skin from oxidative stress and UV-induced damage. Research suggests that Orcinol glucoside can inhibit the production of melanin, making it a promising ingredient for brightening skincare products. This aligns with the growing consumer interest in "hyperpigmentation treatment" and "natural skin lighteners".

In the pharmaceutical sector, Orcinol glucoside has shown potential as a therapeutic agent for various conditions. Studies have explored its effects on neuroprotection, anti-aging, and metabolic disorders. The compound's ability to scavenge free radicals and modulate inflammatory pathways has made it a candidate for addressing age-related diseases, a topic frequently searched as "natural anti-aging solutions" and "neuroprotective agents". These properties are particularly relevant in today's aging population and the increasing focus on preventive healthcare.

The market for Orcinol glucoside has been expanding, driven by the growing demand for natural and sustainable ingredients. Manufacturers are responding to consumer queries about "plant-based alternatives to synthetic compounds" and "eco-friendly bioactive ingredients". The compound is typically extracted from various plant sources, including lichens and certain medicinal herbs, which appeals to consumers looking for "botanically sourced" products. This extraction process and its sustainability aspects are often searched in relation to "green chemistry" and "natural product extraction methods".

Quality control and standardization of Orcinol glucoside products are crucial considerations for manufacturers and researchers alike. Analytical techniques such as HPLC and mass spectrometry are commonly employed to ensure purity and consistency, addressing professional searches for "Orcinol glucoside analysis methods" and "quality standards for phenolic glycosides". The compound's stability under different conditions is another area of interest, particularly for formulators searching for "stable natural ingredients" and "preservation of bioactive compounds".

Recent advancements in biotechnology have opened new possibilities for the production of Orcinol glucoside. Microbial fermentation and enzymatic synthesis are being explored as sustainable alternatives to traditional extraction methods, responding to the increasing search volume for "biotechnological production of plant compounds" and "green synthesis of bioactive molecules". These innovative approaches could potentially address supply chain challenges and meet the growing demand for this valuable compound.

As research continues to uncover new applications for Orcinol glucoside, its role in integrative medicine and functional foods is becoming increasingly prominent. The compound's potential benefits for gut health and metabolic regulation align with current consumer interests in "microbiome-friendly compounds" and "natural metabolic modulators". This positions Orcinol glucoside as a versatile ingredient that can bridge the gap between nutrition and therapeutics, a concept frequently searched as "nutraceuticals" and "functional ingredients".

In conclusion, Orcinol glucoside (CAS No. 21082-33-7) represents a fascinating intersection of traditional knowledge and modern scientific exploration. Its diverse biological activities and applications across multiple industries make it a compound of significant interest. As consumers continue to search for "natural alternatives", "plant-based therapeutics", and "sustainable bioactive compounds", the relevance of Orcinol glucoside is likely to grow even further. Ongoing research and technological advancements promise to unlock additional potential for this remarkable natural product in the years to come.